Cas no 714194-63-5 (2-{1,4-dioxa-8-azaspiro4.5decan-8-yl}aniline)

• Product Name: 2-{1,4-dioxa-8-azaspiro4.5decan-8-yl}aniline
• CAS No: 714194-63-5
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 5720300
• Update Time: 2025-11-07

2-{1,4-dioxa-8-azaspiro4.5decan-8-yl}aniline Chemical and Physical Properties

Names and Identifiers

• 2-{1,4-Dioxa-8-azaspiro[4.5]decan-8-yl}aniline
• Benzenamine, 2-(1,4-dioxa-8-azaspiro[4.5]dec-8-yl)-
• 2-{1,4-dioxa-8-azaspiro4.5decan-8-yl}aniline

• Inchi： 1S/C13H18N2O2/c14-11-3-1-2-4-12(11)15-7-5-13(6-8-15)16-9-10-17-13/h1-4H,5-10,14H2
• InChI Key： ISPQDHJPWDORNI-UHFFFAOYSA-N
• SMILES： C1(N)=CC=CC=C1N1CCC2(OCCO2)CC1

Experimental Properties

• Density: 1.23±0.1 g/cm3(Predicted)
• Boiling Point: 402.3±45.0 °C(Predicted)
• pka: 7.10±0.40(Predicted)

Additional information on 2-{1,4-dioxa-8-azaspiro4.5decan-8-yl}aniline

Comprehensive Overview of 2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}aniline (CAS No. 714194-63-5)

2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}aniline (CAS No. 714194-63-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique spirocyclic structure and aniline moiety. This compound belongs to the class of heterocyclic amines, which are widely explored for their potential applications in drug discovery and material science. Its molecular formula, C₁₃H₁₈N₂O₂, highlights a balanced combination of nitrogen and oxygen atoms, making it a versatile intermediate for synthesizing more complex molecules.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}aniline. Researchers are particularly intrigued by its potential role in designing central nervous system (CNS) therapeutics, given the spirocyclic framework's ability to modulate biological targets. Additionally, its aniline derivative properties align with the growing demand for sustainable synthetic routes in industrial chemistry, as highlighted by frequent searches for "eco-friendly amine synthesis" and "spirocyclic compounds in medicine."

The compound's CAS No. 714194-63-5 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Its 1,4-dioxa-8-azaspiro[4.5]decane backbone is structurally analogous to motifs found in bioactive natural products, further driving its appeal in medicinal chemistry. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are typically employed to confirm its purity and structural integrity, topics frequently queried by analytical chemists and quality control professionals.

In the context of user-generated queries, common questions include: "What are the applications of spirocyclic aniline derivatives?" and "How is CAS 714194-63-5 synthesized?" Addressing these, the compound's utility spans catalysis, ligand design, and polymeric materials, with synthesis often involving Pd-catalyzed coupling reactions or reductive amination. These methods align with the broader shift toward atom-efficient protocols, a hot topic in organic synthesis forums.

From a commercial perspective, 2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}aniline is cataloged by major chemical suppliers as a high-value building block. Its pricing and availability are influenced by factors like scale-up challenges and regulatory compliance, which are recurrent themes in procurement discussions. The compound's stability under ambient conditions and solubility profile (e.g., in polar aprotic solvents) further enhance its practicality for industrial use.

Emerging studies also explore its potential in optoelectronic materials, leveraging the aniline group's electron-donating properties. This aligns with the surge in searches for "organic semiconductors" and "nitrogen-containing π-systems," reflecting cross-disciplinary interest. As synthetic methodologies evolve, derivatives of CAS 714194-63-5 may find applications in energy storage or sensor technologies, areas prioritized in government-funded research initiatives worldwide.

In summary, 2-{1,4-dioxa-8-azaspiro[4.5]decan-8-yl}aniline exemplifies the convergence of structural innovation and functional versatility. Its relevance to cutting-edge research and industrial applications ensures sustained interest, while its CAS registry number (714194-63-5) remains a cornerstone for precise scientific communication. Future directions may include computational modeling to predict its reactivity or biodegradability studies to assess environmental impact—topics poised to dominate scholarly discourse.